Cas no 2060050-56-6 (1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine)

• Product Name: 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine
• CAS No: 2060050-56-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• MDL: MFCD30477580
• CID: 5212658
• PubChem ID: 131324280
• Update Time: 2025-06-12

1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(1H-imidazol-2-yl)-2,2-dimethyl-
• 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine

• MDL： MFCD30477580
• Inchi： 1S/C11H19N3/c1-10(2)5-3-4-6-11(10,12)9-13-7-8-14-9/h7-8H,3-6,12H2,1-2H3,(H,13,14)
• InChI Key： VNWKGWFGIPTOOK-UHFFFAOYSA-N
• SMILES： C1(C2NC=CN=2)(N)CCCCC1(C)C

Additional information on 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine

Comprehensive Overview of 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine (CAS No. 2060050-56-6)

1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine (CAS No. 2060050-56-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a cyclohexane ring substituted with an imidazole moiety and a dimethyl group, making it a versatile intermediate in drug discovery. Its molecular formula, C₁₁H₁₉N₃, and distinct functional groups contribute to its potential applications in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing interest in imidazole derivatives due to their broad pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 2,2-dimethylcyclohexane backbone in this compound enhances its stability and bioavailability, addressing key challenges in modern drug development. Researchers are particularly intrigued by its potential role in designing small-molecule inhibitors for diseases like diabetes and neurodegenerative disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine offers a robust scaffold for structural optimization. Its CAS No. 2060050-56-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects. The compound’s compatibility with cross-coupling reactions and catalysis further expands its utility in creating novel analogs for therapeutic evaluation.

Environmental and safety profiles of imidazole-containing compounds are also under scrutiny, given the demand for green chemistry solutions. Innovations in sustainable synthesis methods for derivatives like 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine are gaining traction, as industries prioritize eco-friendly production processes. This aligns with global initiatives to reduce hazardous waste and energy consumption in chemical manufacturing.

In the context of drug repurposing, this compound’s unique structure opens avenues for investigating off-target effects and polypharmacology. Computational tools such as molecular docking and QSAR modeling are increasingly applied to predict its interactions with biological targets, accelerating the identification of new indications. Such approaches resonate with the rise of AI-driven drug discovery, a hot topic in both academic and industrial settings.

Market analyses indicate a rising demand for specialty chemicals like 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine, driven by advancements in biologics and personalized therapies. Its potential as a building block for peptide mimetics or proteolysis-targeting chimeras (PROTACs) further underscores its commercial viability. Suppliers and researchers alike are optimizing storage and handling protocols to ensure consistent quality for large-scale applications.

To conclude, 1-(1H-imidazol-2-yl)-2,2-dimethylcyclohexan-1-amine (CAS No. 2060050-56-6) represents a compelling case study in the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications—from targeted drug design to sustainable synthesis—position it as a valuable asset in addressing unmet medical needs and industrial challenges. Future research will likely explore its pharmacokinetic properties and clinical translatability, solidifying its place in the next generation of therapeutic agents.